Cas no 1003221-10-0 (5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole)

• Product Name: 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
• CAS No: 1003221-10-0
• MF: C₁₅H₁₁BrN₂O
• MW: 315.164642572403
• CID: 2622896
• PubChem ID: 2987261
• Update Time: 2025-04-21

5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
• STK251057
• CS-0360704
• DTXSID00388118
• HMS1624A14
• SR-01000302490
• AB01330350-02
• CCG-130175
• NCGC00336361-01
• 838882-01-2
• 1003221-10-0
• AKOS000617565
• SR-01000302490-1
• 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole

• Inchi： 1S/C15H11BrN2O/c16-13-8-4-7-12(10-13)15-17-14(19-18-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key： AAJZSQXNWXQMSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 314.00548Da
• Monoisotopic Mass: 314.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),